4-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-chloro-2-[3-(ethylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H14ClNO3/c1-2-18-15(19)11-5-3-4-10(8-11)14-9-12(17)6-7-13(14)16(20)21/h3-9H,2H2,1H3,(H,18,19)(H,20,21)
• InChI Key: CDHNVOHBAUTDQH-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C16H14ClNO3
• DSSTOX Substance ID: DTXSID30691384
• Molecular Weight: 303.74 g/mol
• CAS RN: 1262002-76-5

Description

4-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% (4-C2-3-(N-EA-C)PB-A) is a white crystalline solid that has been used in a variety of scientific applications. It is an organic compound that is composed of two aromatic rings and an amino group. 4-C2-3-(N-EA-C)PB-A is a versatile compound that has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in chemical reactions, as a reagent for the detection of aldehydes, and as a protective agent for the prevention of oxidation.

Scientific Research Applications

4-C2-3-(N-EA-C)PB-A has been used in a variety of scientific research applications. It has been used as a reagent for the detection of aldehydes, as a catalyst for the synthesis of a variety of compounds, and as a protective agent for the prevention of oxidation. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 4-C2-3-(N-EA-C)PB-A has been studied for its potential as an anti-inflammatory and anti-cancer agent.

Mechanism of Action

The mechanism of action of 4-C2-3-(N-EA-C)PB-A is not fully understood. It is believed that the compound may act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the biosynthesis of prostaglandins. In addition, 4-C2-3-(N-EA-C)PB-A may also act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-C2-3-(N-EA-C)PB-A are not fully understood. However, it has been studied for its potential as an anti-inflammatory and anti-cancer agent. In addition, it has been shown to inhibit the enzyme cyclooxygenase (COX) and to act as an antioxidant.

Advantages and Limitations for Lab Experiments

4-C2-3-(N-EA-C)PB-A is a versatile compound that has been used in a variety of scientific research applications. It is relatively easy to synthesize and can be used as a catalyst in chemical reactions and as a reagent for the detection of aldehydes. However, it is important to note that 4-C2-3-(N-EA-C)PB-A is an organic compound and is therefore potentially hazardous. It should be handled with caution and proper safety protocols should be followed when using it in laboratory experiments.

Future Directions

The potential applications of 4-C2-3-(N-EA-C)PB-A are numerous and there are a variety of future directions that can be explored. These include further research into its potential as an anti-inflammatory and anti-cancer agent, its use as a catalyst in chemical reactions, and its potential to be used as a protective agent for the prevention of oxidation. In addition, further research into its biochemical and physiological effects could lead to new and innovative uses for the compound.

Synthesis Methods

4-C2-3-(N-EA-C)PB-A can be synthesized using a number of methods. The most common method is a nucleophilic aromatic substitution reaction. This reaction utilizes a nucleophile, such as a halide, to replace an aromatic ring in 4-C2-3-(N-EA-C)PB-A with a new aromatic ring. This reaction can be catalyzed by a base, such as sodium hydroxide, and can be used to synthesize a variety of compounds.